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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603

An In-depth Technical Guide to Neryl Butyrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
neryl butyrate, including its molecular structure, physicochemical characteristics, and a
representative synthetic protocol.

Chemical Identity and Formula

Neryl butyrate, also known as [(2Z)-3,7-dimethylocta-2,6-dienyl] butanoate, is a carboxylic
ester characterized by a sweet, leafy, and floral odor.[1][2] It is a monoterpenoid and is found in
various natural sources, including citrus peel oils and certain essential oils.[3]

Molecular Formula: C14H2402[1][4][5][6]

IUPAC Name: [(22)-3,7-dimethylocta-2,6-dienyl] butanoate[1]

CAS Registry Number: 999-40-6[1][4][6]

Synonyms: Neryl butanoate, (2)-3,7-Dimethyl-2,6-octadien-1-yl butyrate[1][4][7]

Molecular Structure

The molecular structure of neryl butyrate consists of a butanoate group esterified with nerol,
the (Z)-isomer of 3,7-dimethylocta-2,6-dien-1-ol.
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Caption: Molecular structure of neryl butyrate.

Physicochemical Properties

A summary of the key quantitative data for neryl butyrate is presented in the table below.

Property Value Reference
Molecular Weight 224.34 g/mol [11[4115]
Appearance Colorless to pale yellow liquid [1]
Odor Sweet, leafy, floral [1][2]
- _ 239.0 to 240.0 °C (at 760 mm
Boiling Point [1][3]
Hg)
Density 0.898 to 0.910 g/cm3 [1]
Refractive Index 1.4539 to 1.4650 [1]
B Soluble in alcohol; insoluble in
Solubility [1][8]
water
Flash Point >110.0 °C [2]
logP (o/w) 4,923 (estimated) [3]

Experimental Protocols

This protocol describes a general method for the synthesis of neryl butyrate via lipase-
catalyzed esterification, adapted from procedures for similar terpene esters.[9][10][11]

Workflow Diagram:
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Caption: Enzymatic synthesis of neryl butyrate.
Methodology:

o Reactant Preparation: In a round-bottom flask, combine nerol and butyric acid. A molar ratio
of 1:1 to 1:5 (nerol to butyric acid) can be explored for optimization. The reaction can be run
in a solvent-free system or with a non-polar organic solvent like hexane.

e Enzyme Addition: Add an immobilized lipase, such as Novozym 435 (Candida antarctica
lipase B), to the mixture. The enzyme loading is typically between 1-15% (w/w) of the total
reactant mass.

e Reaction Incubation: The reaction mixture is incubated at a controlled temperature, generally
between 40-60°C, with constant stirring for a period of 2 to 24 hours. Reaction progress can
be monitored by techniques like gas chromatography (GC).

 Enzyme Removal: After the reaction reaches completion, the immobilized enzyme is
removed by simple filtration. The enzyme can often be washed and reused.

o Work-up: The filtrate is transferred to a separatory funnel and washed sequentially with a
saturated sodium bicarbonate solution (to remove unreacted butyric acid) and brine.

e Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,
and the solvent is removed under reduced pressure using a rotary evaporator.
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 Purification: The resulting crude neryl butyrate can be further purified by column
chromatography on silica gel if necessary.

This protocol outlines a standard method for the identification and purity assessment of neryl
butyrate.

Methodology:

o Sample Preparation: Prepare a dilute solution of the synthesized neryl butyrate in a suitable
solvent, such as hexane or dichloromethane.

e GC Conditions:

o Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um).

o Injector Temperature: 250°C.

o Oven Program: Start at 60°C, hold for 2 minutes, then ramp up to 240°C at a rate of 5-
10°C/min.

o Carrier Gas: Helium, at a constant flow rate.

e MS Conditions:

o lon Source: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 400.

o MSD Transfer Line Temperature: 280°C.

» Data Analysis: The retention time of the major peak is compared with that of a neryl
butyrate standard. The mass spectrum is analyzed for characteristic fragment ions (e.g., m/z
69, 41, 93, 71) and compared with a library spectrum (e.g., NIST) for confirmation.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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